![molecular formula C19H24N6O3 B2699198 1-(3-oxo-3-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione CAS No. 2034320-76-6](/img/structure/B2699198.png)
1-(3-oxo-3-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(3-oxo-3-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H24N6O3 and its molecular weight is 384.44. The purity is usually 95%.
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Scientific Research Applications
Biological Activity of Related Compounds
Research on similar compounds, such as pyrimidine derivatives, has shown a broad spectrum of biological activities. For instance, derivatives of pyrimidine have been synthesized and evaluated for their inhibitory activities against various bacterial strains and cancer cells. A study on 5-fluoro-1,3-oxazine-2,6(3H)-dione derivatives demonstrated marked inhibition against S. faecium and E. coli, indicating their potential as antimicrobial agents (Bobek, Kuhar, & Bloch, 1979). Another study focused on benzodifuranyl derivatives derived from visnaginone and khellinone, which showed significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings highlight the therapeutic potential of pyrimidine derivatives in treating inflammatory conditions and pain management.
Antimicrobial and Antifungal Applications
Synthesized pyrimidine derivatives have also been tested for their antimicrobial and antifungal properties. A notable study synthesized and evaluated novel 5-alkyl-6-substituted uracils and related derivatives for their in vitro activities against a variety of bacterial strains and the yeast-like pathogenic fungus Candida albicans. Some derivatives displayed potent broad-spectrum antibacterial activity, indicating their potential as antimicrobial agents (Al-Turkistani, Al-Deeb, El‐Brollosy, & El-Emam, 2011).
Role in Material Science and Organic Synthesis
Compounds containing piperazine and pyrimidine moieties have found unique applications beyond biological activity, including in material sciences and as intermediates in organic synthesis. For example, the piperazine-2,5-dione structure is present in various drugs and natural products, highlighting its importance across different fields of study. The versatility of these compounds in forming complexes with organic anions or metal cations opens up avenues for research in material science and catalysis (Cho et al., 2004).
properties
IUPAC Name |
1-[3-oxo-3-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6O3/c26-17-5-7-25(19(28)20-17)8-6-18(27)24-11-9-23(10-12-24)16-13-14-3-1-2-4-15(14)21-22-16/h5,7,13H,1-4,6,8-12H2,(H,20,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOJNHPFHCBBJJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN=C(C=C2C1)N3CCN(CC3)C(=O)CCN4C=CC(=O)NC4=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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